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Compound of Interest

Compound Name: Tetraamineplatinium (II) chloride

CAS No.: 13933-32-9

Cat. No.: B1143899 Get Quote

Topic: Hygroscopic Management & Experimental
Integrity
Executive Summary: The "Hidden" Variable
Tetraammineplatinum(II) chloride (

), often abbreviated as TPC, is a critical intermediate in the synthesis of platinum-based
antineoplastics (e.g., Carboplatin) and a precursor for heterogeneous catalysts.

The Core Problem: While TPC is chemically robust compared to some organometallics, it is

hygroscopic. It typically exists as a monohydrate (

). Commercial sources often supply it as the monohydrate, but if stored improperly, it absorbs
excess adventitious water.

The Consequence: The primary risk is not immediate chemical decomposition, but

stoichiometric drift. If your sample absorbs 5% excess water weight, your calculation for the

subsequent trans-platination or catalyst loading will be off by 5%, leading to unreacted ligands,

difficult purifications, or batch failures.
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The Gold Standard (Long-Term Storage)
For GMP environments or storage exceeding 3 months, you must isolate the compound from

atmospheric moisture completely.

Atmosphere: Argon or Nitrogen flush (Inert Gas).

Container: Amber glass vial with a PTFE-lined screw cap, sealed with Parafilm.

Temperature: Ambient (

). Refrigeration is risky because condensation forms immediately upon opening a cold vial in
humid air.

Desiccant: Store the sealed vial inside a secondary desiccator containing active silica gel or

.

The Working Standard (Active Use)
For active research where the bottle is opened weekly:

Desiccator: Mandatory. Do not leave on the bench.

Headspace: Minimize headspace in the vial. If the vial is

full, transfer to a smaller vial to reduce the volume of trapped moist air.
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Figure 1: Decision workflow for incoming material handling and storage based on usage

frequency.

Troubleshooting Guide (FAQ)
Issue 1: "My powder is clumping or sticking to the
spatula."
Diagnosis: The material has absorbed significant atmospheric moisture (deliquescence). Risk:

High. Your molar mass calculations are now invalid. Corrective Action:

Do NOT heat aggressively. High heat (

) can cause ammonia loss (deamination).

Vacuum Drying: Place the sample in a vacuum oven at

for 4–6 hours.

Verification: Perform a TGA (Thermogravimetric Analysis) to confirm the water content

matches the theoretical monohydrate (

) or anhydrous state.

Issue 2: "The color has shifted from white to pale
green."
Diagnosis: Formation of Magnus's Green Salt (

). Cause: This usually happens during synthesis if the TPC reacts with unreacted

(starting material). However, in storage, this indicates contamination or extreme degradation in
the presence of moisture and trace platinum salts. Action:

Stop. This is an irreversible chemical change.

Recrystallization: You may attempt to recrystallize from hot water, but if the green

contaminant is significant, discard the batch for critical pharmaceutical applications.
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Issue 3: "My reaction yield is consistently 5–10% lower
than expected."
Diagnosis: "Water Weight" Error. Explanation: You calculated the molar mass based on the

anhydrous form (

) or the theoretical monohydrate (

), but the actual material contains excess adsorbed water (e.g., it's effectively

). Solution:

Assay Correction: Always use the Platinum Assay value (e.g., "Pt content: 55.2%") from the

Certificate of Analysis (CoA) to calculate moles, rather than the theoretical molecular weight.

Formula:

Technical Data & Specifications
Property Value Notes

Formula
Usually

(Monohydrate)

MW (Anhydrous) CAS: 13933-32-9

MW (Monohydrate) CAS: 10377-51-2

Solubility Soluble in water
pH of solution is neutral to

slightly acidic

Hygroscopicity Moderate to High
Absorbs ambient moisture

rapidly >60% RH

Decomposition

Releases

and

Diagnostic Logic for Compromised Samples
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Use this logic flow to determine if your TPC batch is safe to use or requires remediation.
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Figure 2: Troubleshooting logic tree for evaluating sample integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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